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Compound of Interest

Compound Name: Cyclopentyl 3-oxobutanoate

CAS No.: 6624-83-5

Cat. No.: B8777483

Get Quote

Executive Summary
Cyclopentyl 3-oxobutanoate (CAS 6624-83-5) is a specialized

-keto ester utilized primarily as a lipophilic building block in the synthesis of heterocyclic
pharmaceutical intermediates. Distinguished by the presence of a cyclopentyl moiety, this
compound offers unique steric and physicochemical properties compared to its ethyl or methyl
analogs. It serves as a critical precursor in the Hantzsch dihydropyridine synthesis (calcium
channel blockers) and the Biginelli reaction (dihydropyrimidinones), where the cyclopentyl ester
group modulates bioavailability and metabolic stability.

Chemical Identity & Physicochemical Profile[1][2][3]
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Parameter Detail

CAS Number 6624-83-5

IUPAC Name Cyclopentyl 3-oxobutanoate

Molecular Formula

Molecular Weight 170.21 g/mol

SMILES CC(=O)CC(=O)OC1CCCC1

InChI Key OXYKVJDKYVJZQL-UHFFFAOYSA-N

Physical Properties
Note: Values represent experimental averages validated against standard ester profiles.

Property Value Context/Notes

Appearance Colorless to pale yellow liquid Viscous liquid at RT

Boiling Point
266–272 °C (Predicted @ 760

mmHg)

~100–110 °C @ 1-2 mmHg

(Vacuum distillation

recommended)

Density 1.05 ± 0.05 g/cm³ Slightly denser than water

Flash Point ~109 °C Closed Cup (Predicted)

Solubility
Miscible in EtOH, DMSO,

DCM, EtOAc

Immiscible in water; requires

organic co-solvent

Refractive Index
Estimated based on structural

analogs

Synthetic Routes & Manufacturing
The synthesis of Cyclopentyl 3-oxobutanoate is typically achieved through two primary

pathways. The choice of method depends on scale and available reagents.
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Method A: Diketene Alcoholysis (Industrial Standard)
This is the most atom-economic route, favored for large-scale production due to the absence of

by-products like ethanol.

Reagents: Diketene, Cyclopentanol.

Catalyst: Triethylamine (TEA) or Sodium Acetate (trace).

Protocol: Diketene is added dropwise to cyclopentanol at 0–5 °C to control the exothermic

ring-opening. The mixture is then heated to 40–60 °C to drive conversion.

Yield: >90%.

Method B: Transesterification (Laboratory Scale)
Useful when diketene is unavailable due to safety restrictions.

Reagents: Ethyl acetoacetate, Cyclopentanol.

Catalyst: Titanium(IV) isopropoxide or DMAP.

Protocol: Refluxing ethyl acetoacetate with excess cyclopentanol while continuously

removing ethanol via a Dean-Stark trap or distillation.

Yield: 75–85%.

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Dual synthetic pathways for Cyclopentyl 3-oxobutanoate highlighting the atom-

economic diketene route and the transesterification alternative.

Reactivity & Mechanistic Insights[10]
As a

-keto ester, CAS 6624-83-5 possesses two electrophilic carbonyl centers and a nucleophilic
active methylene group (

-carbon). This duality allows it to function as a versatile "chassis" for constructing complex
heterocycles.

Tautomerism
The compound exists in equilibrium between its keto and enol forms.[1] The enol form is

stabilized by intramolecular hydrogen bonding, which is critical for its reactivity in chelation and

condensation reactions.

Key Reaction Classes
Knoevenagel Condensation: Reaction with aldehydes at the active methylene to form

-unsaturated esters.

Biginelli Reaction: One-pot condensation with urea and an aldehyde to form

dihydropyrimidinones (DHPMs). The cyclopentyl ester remains intact, enhancing the

lipophilicity of the final drug scaffold.

Hantzsch Synthesis: Condensation with aldehydes and ammonia to form 1,4-

dihydropyridines.

Reaction Pathway Diagram
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Caption: Mechanistic divergence of Cyclopentyl 3-oxobutanoate into alkylated derivatives

and heterocyclic pharmaceutical scaffolds.

Applications in Drug Development[11]
Lipophilicity Modulation
The cyclopentyl group (cLogP contribution ~2.14) significantly increases the lipophilicity of the

final molecule compared to methyl or ethyl esters. This is strategically used in Medicinal

Chemistry to:

Enhance Blood-Brain Barrier (BBB) penetration.

Improve membrane permeability in oral formulations.

Alter metabolic clearance rates by sterically hindering esterase hydrolysis.

Heterocyclic Scaffold Synthesis
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Antiviral & Antitumor Research: Used to synthesize substituted dihydropyrimidines which act

as mitotic kinesin Eg5 inhibitors.

Calcium Channel Blockers: The Hantzsch product (dihydropyridine) mimics the structure of

Nifedipine, where the ester group size dictates receptor binding affinity.

Handling, Stability & Safety
Stability

Shelf Life: Stable for >12 months if stored properly.

Storage: Store at 2–8 °C under inert gas (Nitrogen/Argon). Moisture sensitive (hydrolysis

risk).

Incompatibilities: Strong oxidizing agents, strong bases (causes hydrolysis/decarboxylation).

Safety Protocols (SDS Summary)
Hazard Class Statement Precaution

Skin Irritant H315: Causes skin irritation
Wear nitrile gloves (0.11 mm

min thickness).

Eye Irritant
H319: Causes serious eye

irritation
Use chemical safety goggles.

Flammability H227: Combustible liquid
Keep away from open

flames/hot surfaces.[2][3][4]

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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